![molecular formula C14H19ClN4O3 B2695481 Tert-butyl 4-(5-chloropyrazine-2-carbonyl)piperazine-1-carboxylate CAS No. 1049025-93-5](/img/structure/B2695481.png)
Tert-butyl 4-(5-chloropyrazine-2-carbonyl)piperazine-1-carboxylate
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Overview
Description
“Tert-butyl 4-(5-chloropyrazine-2-carbonyl)piperazine-1-carboxylate” is a chemical compound with the CAS Number: 1049025-93-5 . It has a molecular weight of 326.78 . It is in powder form .
Molecular Structure Analysis
The InChI Code for this compound is 1S/C14H19ClN4O3/c1-14(2,3)22-13(21)19-6-4-18(5-7-19)12(20)10-8-17-11(15)9-16-10/h8-9H,4-7H2,1-3H3 . This indicates the molecular structure of the compound.Physical And Chemical Properties Analysis
This compound is a powder and is stored at a temperature of 4°C . It has a molecular weight of 326.78 .Scientific Research Applications
Synthesis of Novel Organic Compounds
“Tert-butyl 4-(5-chloropyrazine-2-carbonyl)piperazine-1-carboxylate” can serve as a useful building block or intermediate in the synthesis of several novel organic compounds such as amides, sulphonamides, Mannich bases, Schiff’s bases, thiazolidinones, azetidinones, and imidazolinones .
Biological Activities
Compounds derived from “Tert-butyl 4-(5-chloropyrazine-2-carbonyl)piperazine-1-carboxylate” have shown a wide spectrum of biological activities. These include antibacterial , antifungal , anticancer , antiparasitic , antihistamine , and antidepressive activities .
Drug Discovery
Due to its easy modificability, proper alkality, water solubility, and the capacity for the formation of hydrogen bonds and adjustment of molecular physicochemical properties, the incorporation of the piperazine ring is considered as an important synthetic strategy in the field of drug discovery .
X-ray Diffraction Studies
“Tert-butyl 4-(5-chloropyrazine-2-carbonyl)piperazine-1-carboxylate” and its derivatives can be used in X-ray diffraction studies to confirm their structures .
Synthesis of DNA Gyrase Inhibitors
“Tert-butyl 4-(5-chloropyrazine-2-carbonyl)piperazine-1-carboxylate” can be used in the synthesis of indazole DNA gyrase inhibitors .
Preparation of Lipopolymers
“Tert-butyl 4-(5-chloropyrazine-2-carbonyl)piperazine-1-carboxylate” can be used in the termination step during the synthesis of α,β-poly (2-oxazoline) lipopolymers via living cationic ring opening polymerization .
Safety and Hazards
properties
IUPAC Name |
tert-butyl 4-(5-chloropyrazine-2-carbonyl)piperazine-1-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19ClN4O3/c1-14(2,3)22-13(21)19-6-4-18(5-7-19)12(20)10-8-17-11(15)9-16-10/h8-9H,4-7H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FZFUCIXXYDFXGK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCN(CC1)C(=O)C2=CN=C(C=N2)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19ClN4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.78 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Tert-butyl 4-(5-chloropyrazine-2-carbonyl)piperazine-1-carboxylate |
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